Cas no 91842-88-5 (1,2,3,4-tetrahydroquinoline-2-carboxamide)

• Product Name: 1,2,3,4-tetrahydroquinoline-2-carboxamide
• CAS No: 91842-88-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1075748
• PubChem ID: 22177094
• Update Time: 2025-06-08

1,2,3,4-tetrahydroquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-2-Quinolinecarboxamide
• 1,2,3,4-Tetrahydroquinoline-2-carboxamide
• DTXSID90623262
• 91842-88-5
• SCHEMBL1268909
• AKOS016344509
• CS-0252639
• tetrahydroquinolinecarboxamide
• Z300072128
• A916312
• AKOS000161209
• MFCD09811961
• VS-02735
• EN300-61047
• BB 0261916
• G30306
• STK654597
• BBL010898
• 1,2,3,4-tetrahydroquinoline-2-carboxamide

• MDL： MFCD09811961
• Inchi： 1S/C10H12N2O/c11-10(13)9-6-5-7-3-1-2-4-8(7)12-9/h1-4,9,12H,5-6H2,(H2,11,13)
• InChI Key： OFBPSKIFXNJCAG-UHFFFAOYSA-N
• SMILES： O=C(C1CCC2C=CC=CC=2N1)N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

1,2,3,4-tetrahydroquinoline-2-carboxamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 1,2,3,4-tetrahydroquinoline-2-carboxamide

1,2,3,4-Tetrahydro-2-Quinolinecarboxamide: A Comprehensive Overview

The compound with CAS No. 91842-88-5, commonly referred to as 1,2,3,4-tetrahydro-2-Quinolinecarboxamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are derivatives of quinoline with a partially hydrogenated ring system. The 1,2,3,4-tetrahydro designation indicates that four contiguous atoms in the quinoline structure have been hydrogenated, resulting in a saturated bicyclic structure. The carboxamide functional group further distinguishes this compound from its parent quinoline structure.

1,2,3,4-Tetrahydro-2-Quinolinecarboxamide has garnered attention due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a precursor or intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its utility in the development of antidepressant agents and neuroprotective drugs, leveraging its structural similarity to known pharmacophores in these therapeutic areas.

The synthesis of 1,2,3,4-tetrahydro-2-Quinolinecarboxamide typically involves multi-step organic reactions. A common approach includes the hydrogenation of quinoline derivatives followed by functionalization to introduce the carboxamide group. This process often requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as catalytic hydrogenation and selective oxidation have been employed to optimize the synthesis pathway.

In terms of chemical properties, 1,2,3,4-tetrahydro-2-Quinolinecarboxamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 177 g/mol, making it suitable for various analytical techniques including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has focused on the biological activity of 1,2,3,4-tetrahydro-2-Quinolinecarboxamide and its derivatives. Studies conducted in vitro have demonstrated moderate inhibitory effects on enzymes such as monoamine oxidase (MAO) and acetylcholinesterase (AChE), suggesting potential applications in the treatment of neurodegenerative diseases like Alzheimer's disease. Additionally, preclinical studies have shown that this compound exhibits anti-inflammatory properties through modulation of cyclooxygenase (COX) pathways.

The structural versatility of 1,2,3,4-tetrahydro-2-Quinolinecarboxamide allows for further functionalization to enhance its bioactivity and pharmacokinetic profile. For example, researchers have explored the incorporation of electron-withdrawing groups to improve binding affinity to target proteins. These modifications have led to derivatives with improved solubility and bioavailability.

In conclusion,1,2,3,tetrahydro - Quinoline carbox amide stands as a promising compound with diverse applications in pharmaceutical research. Its unique structure and biological activity make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its potential uses and mechanisms of action,this compound will likely play an increasingly important role in drug development pipelines worldwide.